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Compound of Interest

Compound Name: Methylcobalamin hydrate

Cat. No.: B15546271

For Immediate Release

[City, State] — [Date] — Researchers, scientists, and professionals in drug development now
have access to a comprehensive technical guide on the solubility of methylcobalamin
hydrate. This guide provides an in-depth analysis of its solubility in aqueous and organic
solvents, complete with quantitative data, detailed experimental methodologies, and visual
representations of key biological pathways and experimental workflows.

Methylcobalamin, the active coenzyme form of vitamin B12, is a crucial component in various
physiological processes, including the synthesis of methionine. Its solubility is a critical
parameter for formulation development, drug delivery, and in vitro experimental design. This
technical guide aims to provide a centralized resource of solubility data and related protocols to
aid researchers in their work with this essential vitamin.

Quantitative Solubility of Methylcobalamin Hydrate

The solubility of methylcobalamin hydrate exhibits significant variability depending on the
solvent system. Below is a summary of available quantitative and qualitative data. It is
important to note the conflicting information regarding its aqueous solubility, which underscores
the necessity for application-specific solubility determination.
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Solvent Solubility (mg/mL) Remarks Source(s)
Aqueous Solvents
Qualitative
Sparingly soluble / descriptions vary
Water Partially soluble / across sources. One [1112][31[4]
Slightly soluble source indicates
insolubility.[1][2][3][4]
Sonication may be
Water 5 ) [5]
required.
PBS (pH 7.2) ~3 [6]
Organic Solvents
Dimethyl Sulfoxide
=253.5 [7]
(DMSO0)
Dimethyl Sulfoxide Sonication is
50 [7]
(DMSO) recommended.
Dimethyl Sulfoxide
~5 [6]
(DMSO)
Ethanol (EtOH) >2.75 With ultrasonic. [5]
Ethanol (EtOH) ~3 [6]
] Qualitative
Ethanol (EtOH) Slightly soluble o [3]
description.
) Qualitative
Methanol Sparingly soluble o [4]
description.
Dimethylformamide
~2 [6]
(DMF)
o ) ) Qualitative
Acetonitrile Practically insoluble o [3]
description.
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Note: The hydrate form of methylcobalamin may have different solubility characteristics
compared to the anhydrous form. The provided data pertains to methylcobalamin and
methylcobalamin hydrate, as often specified by the source.

Experimental Protocols

A detailed understanding of the methodologies used to determine solubility is paramount for
reproducing and building upon existing data.

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)

The shake-flask method is a widely accepted technique for determining the thermodynamic
equilibrium solubility of a compound.

o Preparation of Supersaturated Solution: Add an excess amount of methylcobalamin
hydrate to a known volume of the desired solvent in a sealed container (e.g., a glass vial).
The excess solid should be visible.

» Equilibration: Agitate the mixture at a constant temperature for a prolonged period (typically
24-72 hours) to ensure equilibrium is reached. A shaker bath or orbital shaker is
recommended for consistent agitation.

e Phase Separation: After equilibration, cease agitation and allow the undissolved solid to
settle. Separate the saturated supernatant from the excess solid by centrifugation followed
by careful decantation, or by filtration through a chemically inert filter (e.g., PTFE) that does
not adsorb the solute.

e Quantification: Accurately dilute an aliquot of the clear, saturated supernatant with a suitable
solvent. Determine the concentration of methylcobalamin in the diluted sample using a
validated analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid
Chromatography (HPLC).[8]

» Calculation: Calculate the original concentration in the saturated solution, which represents
the equilibrium solubility.
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Visualizing Key Processes

To further elucidate the context and application of methylcobalamin, the following diagrams
have been generated.
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Caption: Solubility profile of methylcobalamin hydrate.
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Caption: Workflow for solubility determination.
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Caption: Methylcobalamin in methionine synthesis.

This technical guide serves as a foundational resource for researchers. The variability in
reported solubility data highlights the importance of empirical determination for specific
applications and formulations. Future research should aim to reconcile these discrepancies and
explore the solubility of methylcobalamin hydrate in a wider range of pharmaceutically
relevant solvents and co-solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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